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Compound of Interest

Compound Name:
Difluoro-4-

chlorophenylacetaldehyde

Cat. No.: B8424418 Get Quote

Proper disposal of Difluoro-4-chlorophenylacetaldehyde is critical to ensure the safety of

laboratory personnel and to prevent environmental contamination. This chemical is classified

as a combustible liquid that is toxic if swallowed, fatal if it comes into contact with skin or is

inhaled, causes severe skin burns and eye damage, may cause respiratory irritation, is

suspected of causing cancer, and is very toxic to aquatic life.[1] Adherence to the following

procedures is therefore essential.

Immediate Safety Precautions
Before handling Difluoro-4-chlorophenylacetaldehyde, it is imperative to be familiar with its

hazards. Always work under a chemical fume hood and wear appropriate personal protective

equipment (PPE), including gloves, protective clothing, and eye/face protection.[1] Avoid

inhaling any vapors or aerosols. In case of a spill, immediately evacuate the area and follow

the cleanup procedures outlined in the safety data sheet.

Quantitative Data Summary
For quick reference, the table below summarizes the key physical and chemical properties of

Difluoro-4-chlorophenylacetaldehyde.
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Property Value Reference

Physical State Liquid [2]

Appearance Light yellow [2]

Odor Odorless [2]

Boiling Point
196 °C / 384.8 °F @ 760

mmHg
[2]

Flash Point 71 °C / 159.8 °F [2]

Specific Gravity 1.130 [2]

Step-by-Step Disposal Protocol
The disposal of Difluoro-4-chlorophenylacetaldehyde must be carried out in accordance with

all local, state, and federal regulations. The following steps provide a general guideline for its

safe disposal:

Waste Collection:

Collect all waste containing Difluoro-4-chlorophenylacetaldehyde in a designated,

properly labeled, and tightly closed container.[1][2]

The container should be stored in a cool, dry, and well-ventilated area, away from heat,

sparks, and open flames.[2][3]

Incompatible materials such as strong oxidizing agents, strong bases, and strong reducing

agents should be stored separately.[2]

Spill Management:

In the event of a spill, use an inert, liquid-absorbent material to carefully contain and

collect the chemical.[1]

The collected material should be treated as hazardous waste and placed in the designated

waste container.[1]
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The affected area should be thoroughly cleaned after the spill has been removed.[1]

Final Disposal:

All waste containing Difluoro-4-chlorophenylacetaldehyde must be disposed of through

an approved waste disposal plant.[1][2][3]

Do not dispose of this chemical down the drain or in the regular trash.

Contact your institution's environmental health and safety (EHS) office for specific

instructions on hazardous waste pickup and disposal.

Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of Difluoro-4-
chlorophenylacetaldehyde.
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Caption: Workflow for the safe disposal of Difluoro-4-chlorophenylacetaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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